Cas no 71565-78-1 ( )
structure
Product Name:
CAS No:71565-78-1
MF:C4H6N2O
MW:98.1032404899597
CID:976581
PubChem ID:231827
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-cyanopropanamide
- 2-(Methyl)cyanoacetamide
- 2-cyanopropionamide
- 2-cyano-propionic acid amide
- 2-Cyanpropionamid
- 2-Cyan-propionsaeure-amid
- 2-methylcyanoacetamide
- AC1L5MJ5
- AC1Q4QI9
- AG-K-61703
- AR-1E0912
- CTK5D4660
- cyanopropylamide
- NSC28580
- 2-cyano-methylacetamide
- 71565-78-1
- DTXSID70282876
- methylcyanoacetamide
- AKOS011118226
- 2-CYANO-2-METHYLACETAMIDE
- DASYJICSSLWYAG-UHFFFAOYSA-N
- 2-Cyano-2-methyl-acetamide
- EN300-7321993
- NSC-28580
- G61799
-
-
- Inchi: 1S/C4H6N2O/c1-3(2-5)4(6)7/h3H,1H3,(H2,6,7)
- InChI Key: DASYJICSSLWYAG-UHFFFAOYSA-N
- SMILES: O=C(C(C#N)C)N
Computed Properties
- Exact Mass: 98.04808
- Monoisotopic Mass: 98.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- PSA: 66.88
- LogP: 0.33168
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7321993-0.05g |
2-cyano-2-methylacetamide |
71565-78-1 | 95% | 0.05g |
$76.0 | 2023-05-25 | |
| Enamine | EN300-7321993-0.1g |
2-cyano-2-methylacetamide |
71565-78-1 | 95% | 0.1g |
$113.0 | 2023-05-25 | |
| Enamine | EN300-7321993-0.25g |
2-cyano-2-methylacetamide |
71565-78-1 | 95% | 0.25g |
$162.0 | 2023-05-25 | |
| Enamine | EN300-7321993-0.5g |
2-cyano-2-methylacetamide |
71565-78-1 | 95% | 0.5g |
$310.0 | 2023-05-25 | |
| Enamine | EN300-7321993-1.0g |
2-cyano-2-methylacetamide |
71565-78-1 | 95% | 1g |
$414.0 | 2023-05-25 | |
| Enamine | EN300-7321993-2.5g |
2-cyano-2-methylacetamide |
71565-78-1 | 95% | 2.5g |
$810.0 | 2023-05-25 | |
| Enamine | EN300-7321993-5.0g |
2-cyano-2-methylacetamide |
71565-78-1 | 95% | 5g |
$1199.0 | 2023-05-25 | |
| Enamine | EN300-7321993-10.0g |
2-cyano-2-methylacetamide |
71565-78-1 | 95% | 10g |
$1778.0 | 2023-05-25 | |
| 1PlusChem | 1P005SOR-50mg |
2-cyanopropanamide |
71565-78-1 | 95% | 50mg |
$152.00 | 2024-04-21 | |
| 1PlusChem | 1P005SOR-100mg |
2-cyanopropanamide |
71565-78-1 | 95% | 100mg |
$196.00 | 2024-04-21 |
Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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